Cas no 261619-90-3 (3-(2,3,4-trimethoxyphenyl)propanal)

3-(2,3,4-Trimethoxyphenyl)propanal is a synthetic aromatic aldehyde featuring a trimethoxyphenyl substituent. Its structure, incorporating both an aldehyde functional group and methoxy groups, makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The electron-rich aromatic ring enhances reactivity in electrophilic substitutions, while the propanal side chain allows for further derivatization via condensation or reduction reactions. This compound is valued for its stability and predictable reactivity, facilitating its use in the preparation of complex molecules. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise chemical transformations.

3-(2,3,4-trimethoxyphenyl)propanal structure

261619-90-3 structure

Product Name:3-(2,3,4-trimethoxyphenyl)propanal

CAS No:261619-90-3

MF:C₁₂H₁₆O₄

MW:224.253044128418

CID:247353

PubChem ID:10911189

Update Time:2025-05-26

3-(2,3,4-trimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

- Benzenepropanal,2,3,4-trimethoxy-
- LogP
- 3-(2,3,4-trimethoxyphenyl)propanal
- DTXSID10448095
- 261619-90-3
- EN300-1841710
- 3-(2,3,4-TRIMETHOXY-PHENYL)-PROPIONALDEHYDE
- Inchi： 1S/C12H16O4/c1-14-10-7-6-9(5-4-8-13)11(15-2)12(10)16-3/h6-8H,4-5H2,1-3H3
- InChI Key： PIPYVDDEXSSEPO-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=CC=1CCC=O)OC)OC

Computed Properties

Exact Mass: 224.10488
Monoisotopic Mass: 224.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44.8Å²

Experimental Properties

Density: 1.078
Boiling Point: 306.42°C at 760 mmHg
Flash Point: 131.626°C
Refractive Index: 1.495
PSA: 44.76

3-(2,3,4-trimethoxyphenyl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1841710-0.05g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	0.05g	$827.0	2023-09-19
Enamine	EN300-1841710-0.1g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	0.1g	$867.0	2023-09-19
Enamine	EN300-1841710-0.25g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	0.25g	$906.0	2023-09-19
Enamine	EN300-1841710-0.5g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	0.5g	$946.0	2023-09-19
Enamine	EN300-1841710-1.0g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	1g	$986.0	2023-06-01
Enamine	EN300-1841710-2.5g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	2.5g	$1931.0	2023-09-19
Enamine	EN300-1841710-5.0g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	5g	$2858.0	2023-06-01
Enamine	EN300-1841710-10.0g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	10g	$4236.0	2023-06-01
Enamine	EN300-1841710-1g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	1g	$986.0	2023-09-19
Enamine	EN300-1841710-5g	3-(2,3,4-trimethoxyphenyl)propanal	261619-90-3	5g	$2858.0	2023-09-19